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Compound of Interest

Compound Name: Imazalil-d5 Sulfate

Cat. No.: B586582

Get Quote

Executive Summary: The Dual-Risk Framework[1][2]

Handling Imazalil-d5 Sulfate requires a dual-risk approach. As a deuterated internal standard

used in trace residue analysis (LC-MS/GC-MS), the primary safety objective is protecting the
researcher from acute toxicity and potential carcinogenicity.[1] However, equal weight must be
given to experimental integrity.

Isotopic enrichment is expensive and chemically sensitive. Poor handling doesn't just risk
exposure; it risks hygroscopic degradation and cross-contamination that invalidates
guantitative data. This guide synthesizes personnel protection with protocol rigidity to ensure
both safety and scientific accuracy.

Risk Assessment & Hazard Landscape

Imazalil-d5 Sulfate shares the toxicological profile of its non-labeled parent compound
(Imazalil), intensified by the specific risks of the sulfate salt form (irritation/acidity).[1]

Core Hazard Classifications (GHS/CLP)

o Acute Toxicity (Oral): Category 3 (H301) — Toxic if swallowed.[2][1]
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e Serious Eye Damage: Category 1 (H318) — Irreversible corneal damage possible upon
contact.[2][1]

o Carcinogenicity: Category 2 (H351) — Suspected of causing cancer.[2][1][3]

e Aquatic Toxicity: Category 1 (H410) — Very toxic to aquatic life with long-lasting effects.[2][1]
[4]

The "Sulfate" Factor: Unlike the free base, the sulfate salt is highly hygroscopic. Absorption of
atmospheric moisture alters the effective molecular weight, leading to quantitation errors before
safety risks even occur.

Strategic PPE Matrix

Do not default to generic "lab safety" rules. The following matrix is calibrated for the specific
physical states of Imazalil-d5 Sulfate: the Solid Phase (weighing) and the Liquid Phase
(reconstituted in Methanol/Acetonitrile).

Personal Protective Equipment Specifications
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Protection Zone

Solid Phase
(Powder Handling)

Liquid Phase
(Solvent
Reconstitution)

Technical Rationale

Hand Protection

Double Nitrile
(Powder-Free)lnner: 4
mil (0.20 mm)Outer: 5
mil (0.12 mm)

Nitrile (High Grade) or
LaminateThickness:
>6 mil (0.15
mm)Change every 15

mins if splashed.[2][1]

Solid: Double gloving
prevents static-
induced powder
transfer to skin.Liquid:
Methanol (common
solvent) permeates
thin nitrile rapidly (<5
min).[1] Thicker nitrile
delays breakthrough;
Laminate is absolute

barrier.

Eye Protection

Chemical Goggles
(Indirect Vent)

Chemical Goggles +
Face Shield

Safety glasses are
insufficient. The H318
hazard implies
irreversible damage.
Goggles seal against
airborne dust and

solvent splash.

Respiratory

Fume Hood
(Primary)Class II,
Type A2 or B2

Fume Hood
(Mandatory)Face
velocity: 80—100 fpm

Engineering controls
are superior to
respirators.[1] If hood
is unavailable
(emergency only), use
P100/N95 particulate

respirator.[1]

Body Defense

Lab Coat
(Tyvek/Polypropylene)
Elastic cuffs required.

Lab Coat (Chemical
Resistant)Apron

recommended for

Cotton coats absorb
liquids and hold toxins
against the skin. Non-

woven synthetics

stock prep. (Tyvek) shed dust and
repel splashes.
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Operational Protocol: Reconstitution & Handling

This workflow is designed to minimize H/D Exchange (loss of deuterium signal) and exposure.

[1]

Step-by-Step Methodology

e Environmental Control:

o Equip the fume hood with an ionizing bar or antistatic gun. Imazalil-d5 sulfate powder is
static-prone; static discharge can scatter toxic powder, creating an inhalation hazard and
mass balance error.[1]

o Validation: Verify hood airflow is within 0.4—0.6 m/s before opening the vial.
e Weighing Procedure (The "Closed Transfer" Technique):

o Do not weigh directly into a volumetric flask.

o Tare a clean, dry amber glass vial (2 mL or 4 mL) with a PTFE-lined cap.[1]

o Transfer approximately 5-10 mg of Imazalil-d5 Sulfate into the vial using a disposable
antistatic spatula.[1]

o Critical: Cap immediately to prevent moisture uptake. Record exact mass to 0.01 mg
precision.

e Solubilization:

o Add the solvent (typically Methanol or Acetonitrile) gravimetrically if possible, or
volumetrically using a gas-tight syringe.[1]

o Why? This minimizes aerosol generation compared to pipetting and prevents positive
displacement errors from solvent vapor pressure.

o Vortex for 30 seconds. Inspect for "fish eyes" (undissolved gel clumps) common with
sulfate salts.
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o Storage:
o Store stock solutions at -20°C in amber glass.
o Shelf-Life:[2][1][5] 12 months (Solution) vs. 3 years (Solid).[1]

Visualizing the Safety Workflow

The following diagram illustrates the hierarchy of controls required for handling this compound.
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Pre-Operational Checks

Verify Hood Flow
(0.5 m/s)

Don PPE:
Double Nitrile + Goggles

Neutralize Static
(lonizer)

Safe to Proceed

Handling Phase

Open Vial
(Inside Hood Only)

Minimize Exposure Time

Transfer to
Pre-tared Amber Vial

Immediate Capping

Add Solvent
(Syringe Method)

Disposal of Spatula/Tips

Decon

Segregate Waste
(Toxic/Solvent Stream)

Wipe Surfaces
(10% Detergent -> Water)
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Figure 1: Operational hierarchy for Imazalil-d5 Sulfate handling, emphasizing the transition
from engineering controls to active handling and waste segregation.

Decontamination & Disposal[1][5][7]
Spill Management

e Solid Spill: Do not dry sweep. Cover with a damp paper towel (water/methanol mix) to
prevent dust generation, then wipe up.[1]

 Liquid Spill: Absorb with vermiculite or spill pads.

» Decontamination: Clean surface with 10% alkali detergent followed by water. Imazalil is
stable; simple water rinsing is insufficient to remove residues from stainless steel.

Waste Stream

 Classification: Hazardous Chemical Waste (Toxic).
e Segregation: Do not mix with general trash or biohazard waste.
o Labeling: Must be labeled "Toxic" and "Suspected Carcinogen."

o Container: High-density polyethylene (HDPE) or glass.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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